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Compound of Interest

Compound Name: Fosfomycin calcium hydrate

Cat. No.: B1251369 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Fosfomycin is a broad-spectrum antibiotic that inhibits the initial step of bacterial cell wall

biosynthesis.[1] Its unique mechanism of action, involving the irreversible inactivation of the

enzyme MurA, makes it a valuable agent against a variety of Gram-positive and Gram-negative

pathogens, including multidrug-resistant strains.[1][2] Accurate and reproducible in vitro

experiments are crucial for evaluating the efficacy of fosfomycin, determining minimum

inhibitory concentrations (MICs), and understanding its synergistic potential with other

antimicrobials.

This document provides detailed protocols for the preparation of Fosfomycin calcium hydrate
stock solutions for use in various in vitro assays. It includes information on the solubility,

stability, and proper handling of this compound, as well as guidelines for its use in susceptibility

testing.

Physicochemical Properties and Storage
A clear understanding of the physicochemical properties of Fosfomycin calcium hydrate is

essential for the accurate preparation of stock solutions.
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Property Value References

Molecular Formula C₃H₅CaO₄P·H₂O [2][3]

Molecular Weight 194.14 g/mol [3]

Appearance
White or almost white

crystalline powder
[4]

Solubility

Slightly soluble in water;

practically insoluble in

methanol and ethanol. Soluble

in DMSO.

[4][5][6][7]

Storage (Powder)
-20°C in a well-closed

container, protected from light.
[2][8]

Stability (Powder) ≥ 4 years at -20°C. [9]

Storage (in Solvent)
-80°C for up to 1 year; -20°C

for up to 1 month.
[5][8]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Aqueous Stock Solution
This protocol is suitable for preparing a high-concentration stock solution of Fosfomycin
calcium hydrate for use in broth microdilution or agar dilution assays.

Materials:

Fosfomycin calcium hydrate powder

Sterile, purified water (e.g., deionized, distilled, or Milli-Q)

Sterile conical tubes (e.g., 15 mL or 50 mL)

Calibrated analytical balance
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Vortex mixer

Sterile syringe filters (0.22 µm pore size)

Procedure:

Potency Adjustment Calculation: Before weighing, consult the manufacturer's certificate of

analysis for the potency of the Fosfomycin calcium hydrate powder. The potency is

typically expressed as µg of active fosfomycin per mg of powder. Use the following formula

to calculate the required weight of the powder:

Weight (mg) = (Desired Concentration (µg/mL) × Desired Volume (mL)) / Potency (µg/mg)

Example: To prepare 10 mL of a 10,240 µg/mL stock solution from a powder with a potency

of 725 µg/mg:

Weight (mg) = (10240 µg/mL × 10 mL) / 725 µg/mg = 141.24 mg

Weighing: Accurately weigh the calculated amount of Fosfomycin calcium hydrate powder

using a calibrated analytical balance.

Dissolution: Add the weighed powder to a sterile conical tube. Add a small volume of sterile,

purified water and vortex thoroughly. Due to its slight solubility, this may require extended

vortexing. Gradually add the remaining volume of water while continuing to vortex until the

powder is completely dissolved.

Sterilization (Optional): If the stock solution needs to be sterile and was not prepared under

aseptic conditions, it can be filter-sterilized using a 0.22 µm syringe filter. Ensure the filter is

compatible with aqueous solutions.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use tubes (e.g.,

cryovials). Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for

shorter-term storage (up to 1 month).[5][8] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Stock Solution using a Buffer
For applications where pH control is critical or if solubility in water is a concern, a buffered

solution can be used.
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Materials:

Fosfomycin calcium hydrate powder

Sterile 0.05 M Tris buffer, pH 7.0

Other materials as listed in Protocol 1

Procedure:

Prepare 0.05 M Tris buffer, pH 7.0: Prepare the buffer using standard laboratory procedures

and sterilize by autoclaving or filtration.

Potency Adjustment and Weighing: Follow steps 1 and 2 from Protocol 1.

Dissolution: Add the weighed powder to a sterile conical tube. Add the sterile 0.05 M Tris

buffer (pH 7.0) to the desired final volume.[4] Vortex thoroughly until the powder is

completely dissolved.

Sterilization, Aliquoting, and Storage: Follow steps 4 and 5 from Protocol 1. The stock

solution in Tris buffer can be stored at 5°C or below for up to 7 days.[4]

Application in In Vitro Susceptibility Testing
Fosfomycin susceptibility testing, particularly for Enterobacteriaceae, requires the

supplementation of the growth medium with Glucose-6-Phosphate (G6P) to induce the

expression of the fosfomycin transporters GlpT and UhpT.
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Parameter Recommendation References

Testing Medium

Cation-Adjusted Mueller-

Hinton Broth (CAMHB) or

Mueller-Hinton Agar (MHA)

G6P Supplementation 25 µg/mL

Typical Stock Concentration 1280 µg/mL or 10,240 µg/mL

Typical In Vitro Concentration

Range
0.25 to 512 µg/mL

Visualizations
Fosfomycin Mechanism of Action
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Fosfomycin Mechanism of Action

Fosfomycin

GlpT and UhpT Transporters

Enters cell via
MurA Enzyme

(UDP-N-acetylglucosamine
enolpyruvyl transferase)

Irreversibly inhibits

Cytoplasm Bacterial Cell Wall

Peptidoglycan Synthesis

Catalyzes first step

Cell Lysis

Inhibition leads to

Phosphoenolpyruvate (PEP) UDP-N-acetylglucosamine

Builds
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Workflow for Fosfomycin Calcium Hydrate Stock Solution Preparation
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1. Check Potency on
Certificate of Analysis

2. Calculate Required Weight

3. Weigh Fosfomycin
Calcium Hydrate Powder

4. Dissolve in Sterile
Water or Buffer

Vortex thoroughly

5. Sterile Filter (Optional)

6. Aliquot into
Sterile Tubes

7. Store at -20°C or -80°C

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1251369?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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